Cas no 12217-35-5 (Acid Red 118)

Acid Red 118 structure
Acid Red 118 structure
Product Name:Acid Red 118
CAS No:12217-35-5
MF:C25H24N4O6S2
MW:540.611263275146
CID:86707
PubChem ID:166164
Update Time:2025-04-18

Acid Red 118 Chemical and Physical Properties

Names and Identifiers

    • Acid Red 118
    • (6E)-5-(2-{3-[ethyl(phenyl)sulfamoyl]-4-methylphenyl}hydrazino)-6-imino-4-oxo-4,6-dihydronaphthalene-2-sulfonic acid
    • 6-amino-5-[3-(ethyl-phenyl-sulfamoyl)-4-methyl-phenyl]azo-4-hydroxy-naphthalene-2-sulfonic acid
    • C.I. Acid Red 118
    • 83027-46-7
    • DTXSID201317840
    • 6-amino-5-[[3-[(ethylphenylamino)sulphonyl]-4-methylphenyl]azo]-4-hydroxynaphthalene-2-sulphonic acid
    • 5-(2-{3-[Ethyl(phenyl)sulfamoyl]-4-methylphenyl}hydrazinyl)-6-imino-4-oxo-4,6-dihydronaphthalene-2-sulfonic acid
    • 12217-35-5
    • NS00020943
    • 2-Naphthalenesulfonic acid, 6-amino-5-((3-((ethylphenylamino)sulfonyl)-4-methylphenyl)azo)-4-hydroxy-
    • 6-amino-5-[[3-[ethyl(phenyl)sulfamoyl]-4-methylphenyl]diazenyl]-4-hydroxynaphthalene-2-sulfonic acid
    • EINECS 280-149-8
    • DTXSID70924103
    • 6-Amino-5-((3-((ethylphenylamino)sulphonyl)-4-methylphenyl)azo)-4-hydroxynaphthalene-2-sulphonic acid
    • Inchi: 1S/C25H24N4O6S2/c1-3-29(19-7-5-4-6-8-19)36(31,32)23-14-18(11-9-16(23)2)27-28-25-21(26)12-10-17-13-20(37(33,34)35)15-22(30)24(17)25/h4-15,30H,3,26H2,1-2H3,(H,33,34,35)/b28-27+
    • InChI Key: JQNSWTWZESAPPA-BYYHNAKLSA-N
    • SMILES: S(C1C=C(C=CC=1C)/N=N/C1=C(C=CC2=CC(=CC(=C21)O)S(=O)(=O)O)N)(N(C1C=CC=CC=1)CC)(=O)=O

Computed Properties

  • Exact Mass: 540.11392
  • Monoisotopic Mass: 540.113726
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 8
  • Complexity: 1280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 174
  • Surface Charge: 0
  • Tautomer Count: 47
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.45
  • Refractive Index: 1.681
  • PSA: 162.72
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